Cas no 56726-76-2 (4-Nonenedinitrile, 5-methyl-)
4-Nonenedinitrile, 5-methyl- structure
Product Name:4-Nonenedinitrile, 5-methyl-
CAS No:56726-76-2
MF:C10H14N2
MW:162.231562137604
CID:348031
PubChem ID:53899731
Update Time:2025-04-19
4-Nonenedinitrile, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Nonenedinitrile, 5-methyl-
- 5-methylnon-4-enedinitrile
- 56726-76-2
- HWGNERYJKMWNBQ-UHFFFAOYSA-N
- DTXSID80707505
- 5-methyl-4-nonenedinitrile
-
- Inchi: 1S/C10H14N2/c1-10(6-2-4-8-11)7-3-5-9-12/h6H,2-5,7H2,1H3
- InChI Key: HWGNERYJKMWNBQ-UHFFFAOYSA-N
- SMILES: N#CCCCC(C)=CCCC#N
Computed Properties
- Exact Mass: 162.11582
- Monoisotopic Mass: 162.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.8
- Topological Polar Surface Area: 47.6Ų
Experimental Properties
- PSA: 47.58
4-Nonenedinitrile, 5-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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